molecular formula C12H13Cl2NO4S B8406098 2-(1-(3,4-Dichlorophenylsulfonyl)pyrrolidin-2-yl)acetic acid

2-(1-(3,4-Dichlorophenylsulfonyl)pyrrolidin-2-yl)acetic acid

Cat. No.: B8406098
M. Wt: 338.2 g/mol
InChI Key: OQQOTCSTQVGTSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-(3,4-Dichlorophenylsulfonyl)pyrrolidin-2-yl)acetic acid is a useful research compound. Its molecular formula is C12H13Cl2NO4S and its molecular weight is 338.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13Cl2NO4S

Molecular Weight

338.2 g/mol

IUPAC Name

2-[1-(3,4-dichlorophenyl)sulfonylpyrrolidin-2-yl]acetic acid

InChI

InChI=1S/C12H13Cl2NO4S/c13-10-4-3-9(7-11(10)14)20(18,19)15-5-1-2-8(15)6-12(16)17/h3-4,7-8H,1-2,5-6H2,(H,16,17)

InChI Key

OQQOTCSTQVGTSF-UHFFFAOYSA-N

Canonical SMILES

C1CC(N(C1)S(=O)(=O)C2=CC(=C(C=C2)Cl)Cl)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium hydroxide (0.75 mg, 18 mmol) was added to a cooled solution of methyl 2-(1-(3,4-dichlorophenylsulfonyl)pyrrolidin-2-yl)acetate (2.1 g, 6 mmol) in methanol (20 ml) and water (20 ml), and stirring was carried out for 16 h at room temperature (TLC monitoring). The solvent was removed using a rotary evaporator and the residue was taken up in water. The aqueous phase was washed with ethyl acetate and acidified with 1 M HCl, and then the product was extracted with ethyl acetate and the organic phase was washed with saturated NaCl solution. The organic phase was dried over sodium sulfate and concentrated to dryness. Yield: 2.0 g (99%)
Quantity
0.75 mg
Type
reactant
Reaction Step One
Name
methyl 2-(1-(3,4-dichlorophenylsulfonyl)pyrrolidin-2-yl)acetate
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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